
Common challenges in working with
Phthoramycin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phthoramycin

Cat. No.: B1141825 Get Quote

Technical Support Center: Phthoramycin
Disclaimer: Information on Phthoramycin is limited in the public domain. This guide is based

on currently available data and will be updated as more information becomes available.

Frequently Asked Questions (FAQs)
1. What is Phthoramycin?

Phthoramycin is a compound discovered from the culture broth of the actinomycete strain

WK-1875. It was identified during a screening for cellulose biosynthesis inhibitors with

herbicidal activity.[1]

2. What are the general properties of Phthoramycin?

Phthoramycin is a white powder with the chemical formula C40H68O12 and a molecular

weight of 740.47.[1]

3. What is the solubility of Phthoramycin?

Phthoramycin is soluble in methanol (MeOH), ethyl acetate (EtOAc), and chloroform (CHCl3).

It is insoluble in water (H2O) and hexane.[1]

4. What is the primary mechanism of action for Phthoramycin?
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Phthoramycin functions by inhibiting cellulose biosynthesis.[1] In vitro studies have shown that

it can inhibit this process by 63% at a concentration of 1 mg/ml.[1]

Troubleshooting Guide
Issue: Difficulty dissolving Phthoramycin

Solution: Phthoramycin is insoluble in water and hexane.[1] For stock solutions, it is

recommended to use solvents such as methanol, ethyl acetate, or chloroform.[1]

Issue: Inconsistent results in antifungal assays

Consideration: Phthoramycin exhibits selective antifungal activity. It is highly effective

against certain plant-pathogenic fungi like Pyricuralia oryzae, Mucor racemosus, and

Phythophthora parasitica, but shows little to no activity against Candida albicans,

Saccharomyces cerevisiae, and Aspergillus niger at concentrations up to 100 µg/ml.[1]

Ensure you are using a sensitive strain when validating its activity.

Data Summary
Physicochemical Properties of Phthoramycin

Property Value

Molecular Formula C40H68O12

Molecular Weight 740.47

Appearance White powder

Soluble in Methanol, Ethyl Acetate, Chloroform

Insoluble in Water, Hexane

In Vitro Activity of Phthoramycin
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Test Organism MIC (µg/ml)

Candida albicans KF-1 >100

Saccharomyces cerevisiae KF-26 >100

Aspergillus niger KF-103 >100

Pyricuralia oryzae KF-180 6.25

Mucor racemosus IFO 4581 3.12

Phythophthora parasitica IFO 4783 1.56

Diagrams
Phthoramycin's Mechanism of Action
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Start: Phthoramycin Powder

Prepare Solvents:
Methanol, EtOAc, CHCl3,

Water, Hexane

Attempt to Dissolve
Phthoramycin in each solvent

Observe for Dissolution
(Clear solution vs. suspension)

Record Solubility:
Soluble or Insoluble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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